2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide

• Molecular Formula: C13H8N2O3
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)pyridine-4-carbonitrile
• InChI: InChI=1S/C13H8N2O3/c14-7-9-3-4-15-13(5-9)18-10-1-2-11-12(6-10)17-8-16-11/h1-6H,8H2
• InChI Key: JLPDYDAFCRLUNA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OC3=NC=CC(=C3)C#N

Description

2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide: is a heterocyclic compound with the following chemical structure:

$$\text{OC}(\text{=O})\text{c1cccnc1Oc2ccc3OCOc3c2}$$OC(=O)c1cccnc1Oc2ccc3OCOc3c2

It consists of a pyridine ring fused with a benzodioxole moiety. The compound’s molecular weight is 259.21 g/mol .

Preparation Methods

Synthetic Routes::

2-(1,3-Benzodioxol-5-yloxy)-4-pyridyl cyanide: can be synthesized from and sodium cyanide.

• Another method involves oxidation of (1,3-benzodioxol-5-ylmethylene)malononitrile using bromine .

Industrial Production::

• Industrial-scale production methods may involve modifications of the synthetic routes mentioned above.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential biological activities.

Medicine: May have applications in drug discovery.

Industry: Employed in the development of novel materials.

Mechanism of Action

• The exact mechanism remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to other related compounds.

Similar Compounds: Explore other pyridine-based molecules.